![molecular formula C2H3N3OS B3054260 5-Amino-1,2,4-thiadiazol-3(2h)-one CAS No. 59221-06-6](/img/structure/B3054260.png)
5-Amino-1,2,4-thiadiazol-3(2h)-one
Overview
Description
Synthesis Analysis
- Hydrolysis : The final step involves hydrolysis, resulting in the formation of (Z)-2-(5-Amino-1,2,4-thiadiazol-3-yl)-2-ethoxyiminoacetic acid .
Molecular Structure Analysis
The molecular structure of 5-Amino-1,2,4-thiadiazol-3(2H)-one consists of a five-membered thiadiazole ring containing nitrogen and sulfur atoms. The amino group (NH*2*) and carbonyl group (C=O) are attached to this ring. The compound’s IUPAC name reflects its unique arrangement of atoms .
Scientific Research Applications
Tautomerism and Structural Analysis
Tautomerism Study : 5-Amino-3-oxo-1,2,4-thiadiazole, a derivative of 5-Amino-1,2,4-thiadiazol-3(2h)-one, was studied for its tautomerism. This research is significant due to the pharmacological activity of some derivatives as GSK3 inhibitors. The study utilized experimental and theoretical methods, including density functional theory and local density functional methods, to explore the relative stability of possible tautomers (Encinas et al., 2007).
Molecular Structure Analysis : The molecular structure, vibrational analysis, and electronic properties of 5-amino-1, 3, 4-thiadiazol-2(3h)-one were thoroughly studied using density functional theory. This research provides insight into the compound's equilibrium geometry, vibrational frequencies, and molecular HOMO and LUMO composition (AnoopKumar et al., 2016).
Synthesis and Chemical Properties
Electrochemical Synthesis : A protocol for synthesizing 3-substituted 5-amino-1,2,4-thiadiazoles through electro-oxidative intramolecular dehydrogenative N-S bond formation was developed. This method is noteworthy for its broad substrate scope and functional group tolerance, achieved under catalyst- and oxidant-free conditions (Yang et al., 2020).
Iodine-Mediated Synthesis : Another approach involves iodine-mediated oxidative C-N and N-S bond formation in water, providing an environmentally benign method to synthesize 3-substituted 5-amino-1,2,4-thiadiazoles (Jatangi et al., 2018).
properties
IUPAC Name |
5-amino-1,2,4-thiadiazol-3-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H3N3OS/c3-1-4-2(6)5-7-1/h(H3,3,4,5,6) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MODAULMVTKWLKJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=NC(=O)NS1)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H3N3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90299426 | |
Record name | 5-amino-1,2,4-thiadiazol-3(2h)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90299426 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
117.13 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Amino-1,2,4-thiadiazol-3(2h)-one | |
CAS RN |
59221-06-6 | |
Record name | NSC130282 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=130282 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 5-amino-1,2,4-thiadiazol-3(2h)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90299426 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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